4-Hydroxy estradiol 1-N7-guanine
4-Hydroxy estradiol 1-N7-guanine
A derivative of Estradiol. Estradiol is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty.
Brand Name:
Vulcanchem
CAS No.:
178971-91-0
VCID:
VC0195150
InChI:
InChI=1S/C23H27N5O4/c1-23-7-6-11-10(13(23)4-5-16(23)30)2-3-12-17(11)14(8-15(29)19(12)31)28-9-25-20-18(28)21(32)27-22(24)26-20/h8-11,13,16,29-31H,2-7H2,1H3,(H3,24,26,27,32)/t10-,11+,13+,16+,23+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=C3C(=CC(=C4O)O)N5C=NC6=C5C(=O)NC(=N6)N
Molecular Formula:
C23H27N5O4
Molecular Weight:
437.50
4-Hydroxy estradiol 1-N7-guanine
CAS No.: 178971-91-0
Impurities
VCID: VC0195150
Molecular Formula: C23H27N5O4
Molecular Weight: 437.50
Purity: > 95%
CAS No. | 178971-91-0 |
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Product Name | 4-Hydroxy estradiol 1-N7-guanine |
Molecular Formula | C23H27N5O4 |
Molecular Weight | 437.50 |
IUPAC Name | 2-amino-7-[(8R,9S,13S,14S,17S)-3,4,17-trihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-1-yl]-1H-purin-6-one |
Standard InChI | InChI=1S/C23H27N5O4/c1-23-7-6-11-10(13(23)4-5-16(23)30)2-3-12-17(11)14(8-15(29)19(12)31)28-9-25-20-18(28)21(32)27-22(24)26-20/h8-11,13,16,29-31H,2-7H2,1H3,(H3,24,26,27,32)/t10-,11+,13+,16+,23+/m1/s1 |
SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C(=CC(=C4O)O)N5C=NC6=C5C(=O)NC(=N6)N |
Appearance | White Solid |
Description | A derivative of Estradiol. Estradiol is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 2-Amino-1,7-dihydro-7-[(17β)-3,4,17-trihydroxyestra-1,3,5(10)-trien-1-yl]-6H-purin-6-one; |
PubChem Compound | 136242377 |
Last Modified | Nov 11 2021 |
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